CYCLO(-ALA-GLN)

Specification

• CAS No.: 268221-76-7
• Molecular Formula: C8H13N3O3
• Molecular Weight: 199.21 g/mol
• IUPAC Name: 3-[(2S,5S)-5-methyl-3,6-dioxopiperazin-2-yl]propanamide
• Standard InChI: InChI=1S/C8H13N3O3/c1-4-7(13)11-5(8(14)10-4)2-3-6(9)12/h4-5H,2-3H2,1H3,(H2,9,12)(H,10,14)(H,11,13)/t4-,5-/m0/s1
• Standard InChI Key: PNSKRAHOHQWAAN-WHFBIAKZSA-N
• Isomeric SMILES: C[C@H]1C(=O)N[C@H](C(=O)N1)CCC(=O)N
• SMILES: CC1C(=O)NC(C(=O)N1)CCC(=O)N
• Canonical SMILES: CC1C(=O)NC(C(=O)N1)CCC(=O)N

Introduction

Structural Characteristics and Chemical Properties

CYCLO(-ALA-GLN), also known as Cyclo(Gln-Ala) or Cyclo(L-Ala-L-Gln), is a cyclic dipeptide with the molecular formula C₈H₁₃N₃O₃ and a molecular weight of 199.21 g/mol. The compound is formed through the cyclization of alanine and glutamine amino acids, creating a diketopiperazine (DKP) ring structure. This cyclic structure confers unique physical and chemical properties that differentiate it from linear peptides containing the same amino acids.

Physical and Chemical Properties

The physical and chemical properties of CYCLO(-ALA-GLN) are summarized in the following table:

Property	Value	Notes
CAS Number	268221-76-7	Registry identification
Molecular Formula	C₈H₁₃N₃O₃	Constituent elements
Molecular Weight	199.21 g/mol	Mass per mole
Physical State	Solid	At room temperature
Boiling Point	670.3±40.0 °C	Predicted value
Density	1±0.06 g/cm³	Predicted value
pKa	13.04±0.60	Predicted value
Recommended Storage	-15°C	For optimal stability
HS Code	29339900	Harmonized System code for trade

These properties highlight the relatively stable nature of the cyclic dipeptide structure, with a high boiling point characteristic of peptide compounds. The recommended storage temperature of -15°C suggests some potential for degradation at elevated temperatures, which is common for peptide-based compounds.

Biological Activities and Functions

Anti-biofilm and Anti-adherence Properties

One of the most significant reported biological activities of CYCLO(-ALA-GLN) is its anti-biofilm and anti-adherence properties against oral pathogens. Biofilms represent a major challenge in treating bacterial infections due to their increased resistance to antimicrobial agents. The ability of CYCLO(-ALA-GLN) to disrupt biofilm formation positions it as a potential therapeutic agent for oral infections and possibly other biofilm-related conditions.

Comparison with Other Cyclic Peptides

Peptide Name	Peptide Sequence	Cytotoxic Activity	Other Activities
Segetalin A	Cyclo(-Gly-Val-Pro-Val-Trp-Ala-)	—	Estrogenic
Segetalin B	Cyclo(-Gly-Val-Ala-Trp-Ala-)	—	Estrogenic, Contractile
Segetalin E	Cyclo(-Gly-Tyr-Val-Pro-Leu-Trp-Pro-)	Active against P-388, DLA, and EAC cells	Anthelmintic
Segetalin G	Cyclo(-Gly-Val-Lys-Tyr-Ala)	—	Estrogenic, Vasorelaxant

Supplier	Product Number	Packaging	Purity	Price (USD)	Last Updated
TRC	C994590	100mg	—	$1,200	2021/12/16
Biosynth Carbosynth	FC108330	25mg	—	$125	2021/12/16
Biosynth Carbosynth	FC108330	50mg	—	$218	2021/12/16
Biosynth Carbosynth	FC108330	500mg	—	$1,315	2021/12/16
American Custom Chemicals Corporation	AAA0007071	0.25G	98.00%	$1,441	2021/12/16

This pricing data indicates that CYCLO(-ALA-GLN) is a relatively high-value compound, which is typical for specialized peptide products used primarily in research settings. The significant cost suggests that its production is either technically challenging or conducted at a limited scale.